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Compound of Interest

5-formyl-1-methyl-1H-imidazole-4-
Compound Name:
carbonitrile

CAS No.: 916257-35-7

Cat. No.: B2409411

Get Quote

Executive Summary: The Isomer Divergence

In the development of imidazole-based pharmaceuticals (e.g., angiotensin Il receptor
antagonists like Losartan), the distinction between 4-formyl and 5-formyl derivatives is critical
yet frequently misunderstood due to tautomerism.

The Core Distinction:
e Unsubstituted Imidazoles (

-H): The 4-formyl and 5-formyl forms are tautomers and exist in rapid equilibrium. They
cannot be isolated as separate stable entities under standard conditions.

¢ Substituted Imidazoles (

-R): When the

-1 nitrogen is alkylated (e.g., 1-methyl, 1-benzyl), the tautomerism is locked. The 1-alkyl-4-
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formylimidazole and 1-alkyl-5-formylimidazole become distinct isomers with significantly
different thermodynamic stabilities and synthetic accessibilities.

Bottom Line: The 1,4-isomer is thermodynamically preferred and kinetically accessible via
standard Electrophilic Aromatic Substitution (EAS). The 1,5-isomer is sterically strained and
typically requires indirect synthetic routes (e.qg., lithiation-mediated functionalization or oxidation
of alcohols).

Thermodynamic Stability & Structural Analysis

The stability difference between these isomers is governed primarily by steric hindrance (peri-
interactions) and dipole alignment.

The Steric Penalty of the 1,5-Isomer

In

-substituted imidazoles, the substituent at the

-1 position (e.g., a methyl or benzyl group) creates a steric zone of exclusion around the
adjacent C-5 carbon.

o 1-Alkyl-4-formylimidazole (The "Stable" Isomer): The formyl group is at C-4, remote from the

-alkyl group. There is minimal steric clash. The molecule can adopt a planar conformation
easily, maximizing conjugation.

o 1-Alkyl-5-formylimidazole (The "Strained" Isomer): The formyl group at C-5 is immediately
adjacent to the

-alkyl group. This creates a repulsive Van der Waals interaction (A(1,5) strain), often forcing
the formyl group to twist out of planarity, reducing conjugation and raising the ground-state
energy.

Computational & Experimental Correlates
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Feature 1-Alkyl-4-formylimidazole 1-Alkyl-5-formylimidazole
) B ) o Low (+2-5 kcal/mol relative to
Thermodynamic Stability High (Global Minimum) 1.4)
) o ] ] Low (Requires blocking
Synthetic Accessibility High (Major product of EAS) o
groups/lithiation)
Generally Higher (More Generally Lower (Often

Melting Point Trend

crystalline) oils/low MP solids)

Reduced (Steric shielding by

Reactivity (Nucleophilic) Standard aldehyde reactivity

-group)

Synthetic Pathways & Regiocontrol

The synthesis of these derivatives validates their stability profiles. The "natural” flow of

chemistry (Vilsmeier-Haack) leads to the stable 4-isomer.

Pathway Visualization

The following diagram illustrates the divergence in synthesis. Note how direct formylation

avoids the sterically hindered 5-position.
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Figure 1: Regioselectivity of Formylation. Direct EAS favors the 4-position due to steric

freedom. Accessing the 5-position requires overcoming the inherent preference for C2/C4.
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Detailed Experimental Protocol: Vilsmeier-Haack
Formylation

This protocol demonstrates the synthesis of the stable 1-methyl-4-formylimidazole. It serves as
a self-validating system: if the 1,5-isomer were more stable, this reaction would yield a mixture.
Instead, it yields the 1,4-isomer almost exclusively.

Reagents & Equipment[1]

e Substrate: 1-Methylimidazole (CAS: 616-47-7)[1]
e Reagent: Phosphoryl chloride (

), Dimethylformamide (DMF)[2][3][4]

e Solvent: Dichloromethane (DCM) or neat DMF
o Safety:

is corrosive and reacts violently with water. Perform in a fume hood.

Step-by-Step Methodology

e Vilsmeier Reagent Formation:
o In a flame-dried 3-neck flask under

, cool DMF (3.0 equiv) to 0°C.

o Add

(1.2 equiv) dropwise over 30 minutes. Ensure internal temp

o Observation: The solution will turn pale yellow/viscous as the chloroiminium ion forms.
e Substrate Addition:

o Add 1-methylimidazole (1.0 equiv) dropwise to the Vilsmeier reagent at 0°C.
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o Mechanistic Insight: The imidazole ring attacks the electrophilic iminium species. The
bulky

-methyl group directs the attack to the remote C-4 position to minimize steric strain.

e Heating & Cyclization:
o Warm the mixture to 80-90°C and stir for 4—6 hours.
o Checkpoint: Monitor via TLC (System: 10% MeOH in DCM). The starting material (

) should disappear, replaced by a higher

aldehyde spot.
o Hydrolysis (Critical Step):
o Cool to room temperature. Pour the reaction mixture onto crushed ice (exothermic!).
o Adjust pH to ~8.0 using saturated

or

o Chemistry: This hydrolyzes the intermediate iminium salt into the formyl group.
* Isolation:
o Extract with DCM (

). Wash combined organics with brine.

o Dry over

and concentrate.

o Purification: Recrystallize from Ethyl Acetate/Hexane.

Expected Data (Validation)
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e Product: 1-Methyl-1H-imidazole-4-carbaldehyde.
e Melting Point: 54-56°C (Distinct crystalline solid).

« 1H NMR (CDCI3):

[¢]

9.85 (s, 1H, CHO)

[¢]

7.60 (s, 1H, C2-H) — Note: C2 is deshielded by both N atoms.

[¢]

7.55 (s, 1H, C5-H)

[¢]

3.80 (s, 3H, N-Me)

Comparative Data Summary

The following table synthesizes the physical and chemical distinctions between the two

isomers.
Property 1-Methyl-4-formylimidazole 1-Methyl-5-formylimidazole
CAS Number 41716-18-1 39021-62-0
Primary Synthesis Direct Vilsmeier-Haack (EAS) Oxidation of alcohol / Indirect
Steric Environment Open (Accessible) Hindered (Perl-interaction with
N-Me)
Physical State Crystalline Solid Often Qil / Low MP Solid
Stability (Shelf) High (Stable at RT) Moderate (Prone to oxidation)
Key NMR Feature C5-H is a singlet (no neighbor)  C4-H is a singlet (no neighbor)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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